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Compound of Interest

Compound Name: cis-2-Bromocyclohexanol

Cat. No.: B101969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from available scientific literature and chemical

databases. A comprehensive Safety Data Sheet (SDS) for cis-2-Bromocyclohexanol is not

readily available in the public domain. Therefore, the following information is provided as a

guide and should be supplemented with professional judgment and a thorough risk assessment

before handling this chemical. The safety precautions outlined are based on the known

properties of the compound and data for analogous chemical structures.

Chemical and Physical Properties
cis-2-Bromocyclohexanol is a halogenated cyclic alcohol. Its properties are crucial for

understanding its behavior and potential hazards in a laboratory setting.
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Property Value Reference

Molecular Formula C6H11BrO [1]

Molecular Weight 179.05 g/mol [1]

CAS Number 16536-57-5 [1]

Appearance
Not explicitly stated, likely a

liquid or low-melting solid

Boiling Point 225.5 °C at 760 mmHg [2]

Flash Point 90.2 °C [2]

Density 1.519 g/cm³ [2]

Synonyms

(1S,2R)-2-bromocyclohexan-1-

ol, Cyclohexanol, 2-bromo-,

cis-

[1]

Hazard Identification and GHS Classification
Due to the absence of a specific Safety Data Sheet, a definitive GHS classification for cis-2-
Bromocyclohexanol is not available. However, based on its chemical structure (a brominated

alcohol), it can be inferred that the substance may possess the following hazards.

Potential Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): Halogenated organic compounds can exhibit

toxicity. Assume the compound is harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Brominated compounds can be irritating to the skin and mucous

membranes.

Serious Eye Damage/Eye Irritation: As with many organic chemicals, contact with the eyes is

likely to cause irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Inferred GHS Classification (Precautionary):
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Pictograms:

Health Hazard

Irritant

Signal Word: Warning

Hazard Statements (Anticipated):

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements (Recommended):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First-Aid Measures
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In the event of exposure to cis-2-Bromocyclohexanol, the following first-aid measures are

recommended:

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water. Seek medical attention if skin irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of

hydrogen bromide and carbon oxides.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective clothing.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid breathing vapors,

mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Handling and Storage
Precautions for Safe Handling: Handle in a well-ventilated area, preferably in a chemical

fume hood. Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist.

Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-

ventilated place. Keep away from incompatible materials such as strong oxidizing agents

and strong bases.

Exposure Controls and Personal Protection
Engineering Controls: Use of a chemical fume hood is strongly recommended to minimize

exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If the fume hood is not available or if there is a risk of inhalation,

use a respirator with an appropriate organic vapor cartridge.

Stability and Reactivity
Reactivity: cis-2-Bromocyclohexanol is generally stable under normal conditions. Unlike its

trans isomer, it is less reactive or inert towards epoxide formation when treated with a base

due to conformational constraints.[3]

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No hazardous reactions are expected under normal

handling and storage conditions.

Conditions to Avoid: Incompatible materials, heat, and flames.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b101969?utm_src=pdf-body
https://www.benchchem.com/product/b1604927
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong oxidizing agents, strong bases.

Hazardous Decomposition Products: Hydrogen bromide, carbon oxides.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of cis-2-
Bromocyclohexanol are not provided in the search results. Researchers should consult

relevant synthetic organic chemistry literature for detailed experimental procedures. When

conducting any experiment, a thorough risk assessment should be performed, and the safety

precautions outlined in this guide should be strictly followed.
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General Experimental Workflow for Handling cis-2-Bromocyclohexanol
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Caption: General laboratory workflow for safely handling cis-2-Bromocyclohexanol.
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Logical Relationship of Safety Precautions

Chemical Properties

Inferred Hazards

Handling Procedures PPE Emergency Response

Safe Laboratory Practice

Click to download full resolution via product page

Caption: Logical flow from chemical properties to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of cis-2-
Bromocyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101969#safety-and-handling-precautions-for-cis-2-
bromocyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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